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Compound of Interest

Compound Name: ZTB23(R)

Cat. No.: B15565126

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the storage, handling, and
experimental use of ZTB23(R), a potent and selective inhibitor of the Mycobacterium
tuberculosis zinc metalloprotease Zmpl. The following protocols are intended to guide
researchers in the effective use of this compound in a laboratory setting.

Product Information

Property Value

Compound Name ZTB23(R)

(R)-4-[3-(1-Carboxy-2-phenyl-ethyl)-4-ox0-2-

IUPAC Name thioxo-thiazolidin-5(Z)-ylidenemethyl]-benzoic
acid

CAS Number 306324-21-0

Molecular Formula C20H15N0O5S2

Molecular Weight 413.46 g/mol [1]

Target Mycobacterium tuberculosis Zmp1l

ZTB23(R) is the first potent and selective
Description inhibitor of Mycobacterium tuberculosis Zmp1, a

key virulence factor.[1]
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Storage and Handling

Proper storage and handling of ZTB23(R) are crucial to maintain its stability and ensure
laboratory safety.

Storage Conditions

To ensure the long-term stability of ZTB23(R), it is recommended to adhere to the following
storage guidelines.[1]

Storage Storage
Form Temperature Temperature Storage Conditions
(Short-term) (Long-term)
) 0 -4 °C (days to -20 °C (months to Store in a dry, dark
Solid Compound
weeks) years) place.

Aliguot to avoid
) 0-4 °C (days to
Stock Solution -20 °C (months) repeated freeze-thaw
weeks)
cycles.

Handling Procedures

While a specific Safety Data Sheet (SDS) for ZTB23(R) is not readily available, general
precautions for handling similar thiazolidinone-based compounds should be followed.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to minimize inhalation exposure.

o Spill Response: In case of a spill, avoid generating dust. Absorb with an inert material and
place in a suitable container for disposal.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15565126?utm_src=pdf-body
https://www.benchchem.com/product/b15565126?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22944667/
https://www.benchchem.com/product/b15565126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Zmp1l Signaling Pathway and Mechanism of Action

Zmpl is a secreted zinc metalloprotease from Mycobacterium tuberculosis that plays a critical
role in the bacterium's ability to survive within host macrophages. It achieves this by interfering
with the host's innate immune response, specifically by inhibiting the activation of the
inflammasome and the subsequent maturation of the pro-inflammatory cytokine IL-1[.
ZTB23(R) acts as an inhibitor of Zmp1, thereby restoring the host's ability to mount an effective
immune response against the mycobacteria.
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Zmpl Signaling Pathway and Inhibition by ZTB23(R)
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Macrophage Infection Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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